2-Chloro-1,3-difluoro-5-(2-methylallyl)benzene

• IUPAC Name: 2-chloro-1,3-difluoro-5-(2-methylprop-2-enyl)benzene
• InChI: InChI=1S/C10H9ClF2/c1-6(2)3-7-4-8(12)10(11)9(13)5-7/h4-5H,1,3H2,2H3
• InChI Key: UMPDLDFRBRHZJO-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CC1=CC(=C(C(=C1)F)Cl)F
• Molecular Formula: C10H9ClF2
• Molecular Weight: 202.63 g/mol

Description

2-Chloro-1,3-difluoro-5-(2-methylallyl)benzene is a halogenated aromatic compound characterized by a benzene ring substituted with chlorine (Cl) at position 2, fluorine (F) at positions 1 and 3, and a 2-methylallyl group at position 5. This compound is likely used as an intermediate in organic synthesis, particularly in pharmaceuticals or agrochemicals, where fluorinated and chlorinated aromatic systems are valued for their stability and electronic properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-1,3-difluoro-5-(2-methylallyl)benzene typically involves the halogenation of a suitable benzene derivative followed by the introduction of the 2-methylallyl group. Common synthetic routes include:

Alkylation: The 2-methylallyl group can be introduced via Friedel-Crafts alkylation using 2-methylallyl chloride in the presence of a Lewis acid catalyst like aluminum chloride (AlCl3).

Industrial Production Methods

Industrial production of 2-Chloro-1,3-difluoro-5-(2-methylallyl)benzene may involve large-scale halogenation and alkylation processes, optimized for yield and purity. The use of continuous flow reactors and advanced separation techniques ensures efficient production and minimizes by-products.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-1,3-difluoro-5-(2-methylallyl)benzene undergoes various chemical reactions, including:

Substitution Reactions: The chlorine and fluorine atoms can be substituted by other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can undergo oxidation to form corresponding alcohols or ketones and reduction to form hydrocarbons.

Addition Reactions: The 2-methylallyl group can participate in addition reactions with electrophiles or nucleophiles.

Common Reagents and Conditions

Substitution: Nucleophiles such as hydroxide ions (OH-) or amines (NH2-) in polar solvents.

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) with a metal catalyst.

Major Products

Substitution: Formation of substituted benzene derivatives.

Oxidation: Formation of alcohols, ketones, or carboxylic acids.

Reduction: Formation of alkanes or alkenes.

Scientific Research Applications

Synthesis of Pharmaceuticals

One of the primary applications of 2-chloro-1,3-difluoro-5-(2-methylallyl)benzene is as a synthetic intermediate in the pharmaceutical industry. The compound's unique structure allows it to participate in various chemical reactions that lead to the formation of biologically active molecules.

Case Study: Anticancer Agents

Recent studies have highlighted the potential of fluorinated compounds in developing anticancer agents. The introduction of fluorine atoms can significantly enhance the pharmacokinetic properties of drugs, including their metabolic stability and bioavailability. For instance, derivatives of 2-chloro-1,3-difluoro-5-(2-methylallyl)benzene have been explored for their efficacy against specific cancer cell lines, showing promising results in preliminary assays .

Agrochemical Applications

The compound also finds applications in the agrochemical sector. Its fluorinated structure is advantageous for enhancing the efficacy and stability of pesticides and herbicides.

Case Study: Herbicide Development

Research has indicated that incorporating difluorobenzene moieties into herbicides can improve their selectivity and effectiveness against target weeds while minimizing environmental impact. Compounds derived from 2-chloro-1,3-difluoro-5-(2-methylallyl)benzene have been synthesized and tested for their herbicidal activity, demonstrating significant potential in agricultural applications .

Material Science

In material science, 2-chloro-1,3-difluoro-5-(2-methylallyl)benzene serves as a precursor for various polymeric materials and coatings. The incorporation of fluorinated groups can impart desirable properties such as increased chemical resistance and lower surface energy.

Case Study: Fluoropolymer Synthesis

Fluoropolymers are known for their exceptional thermal stability and chemical resistance. Utilizing 2-chloro-1,3-difluoro-5-(2-methylallyl)benzene in polymerization reactions has led to the development of novel fluorinated polymers with enhanced performance characteristics suitable for high-temperature applications .

Chemical Research and Development

The compound is also utilized in academic and industrial research settings to explore new synthetic methodologies. Its reactivity allows chemists to investigate various reaction pathways and mechanisms.

Case Study: Reaction Mechanisms

Studies focusing on the reactivity of 2-chloro-1,3-difluoro-5-(2-methylallyl)benzene have provided insights into nucleophilic substitution reactions and electrophilic aromatic substitutions. These investigations contribute to a deeper understanding of reaction mechanisms involving fluorinated compounds .

Mechanism of Action

The mechanism of action of 2-Chloro-1,3-difluoro-5-(2-methylallyl)benzene involves its interaction with molecular targets through its functional groups. The chlorine and fluorine atoms can participate in hydrogen bonding and halogen bonding, influencing the compound’s reactivity and binding affinity. The 2-methylallyl group can undergo addition reactions, contributing to the compound’s overall activity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent-Driven Electronic and Steric Effects

2-Bromo-1,3-difluoro-5-(trifluoromethyl)benzene

• Structure : Benzene with Br (position 2), F (positions 1 and 3), and CF₃ (position 5).
• Key Differences : The bromine atom and trifluoromethyl group are stronger electron-withdrawing groups compared to chlorine and 2-methylallyl. This increases electrophilicity and alters reactivity in cross-coupling reactions.
• Applications : Used as a fluorinated building block in medicinal chemistry due to enhanced metabolic stability .

1,2-bis(2-methylallyl)disulfane

• Structure : Disulfane core with two 2-methylallyl groups.
• Key Differences : The disulfane backbone (S-S bond) confers distinct redox reactivity, unlike the aromatic system of the target compound. The 2-methylallyl groups here induce apoptosis in HepG2 cells, suggesting biological activity tied to the disulfane core .

6-Chloro-2,2-difluorobenzo[d][1,3]dioxol-5-amine Structure: Benzodioxole ring with Cl (position 6), F (positions 2 and 2), and NH₂ (position 5).

Physicochemical Properties

A comparative analysis of molecular weight, polarity, and stability is summarized below:

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Polarity	Stability
2-Chloro-1,3-difluoro-5-(2-methylallyl)benzene	C₁₀H₉ClF₂	202.63*	Cl, F, 2-methylallyl	Moderate	High (aromatic + halogen)
2-Bromo-1,3-difluoro-5-(trifluoromethyl)benzene	C₈H₄BrF₅	275.02	Br, F, CF₃	High	Very high
1,2-bis(2-methylallyl)disulfane	C₈H₁₄S₂	174.32	2-methylallyl (×2), S-S bond	Low	Moderate (S-S labile)

*Calculated based on substituent contributions.

Biological Activity

2-Chloro-1,3-difluoro-5-(2-methylallyl)benzene is a halogenated aromatic compound that has garnered attention due to its potential biological activities. This article delves into its synthesis, biological activity, structure-activity relationships (SAR), and relevant case studies.

Synthesis

The synthesis of 2-Chloro-1,3-difluoro-5-(2-methylallyl)benzene typically involves the introduction of halogen substituents on a benzene ring through electrophilic aromatic substitution. The difluoromethyl and chloro groups can be introduced via various synthetic pathways, including nucleophilic substitution reactions and halogenation techniques.

Biological Activity Overview

The biological activity of 2-Chloro-1,3-difluoro-5-(2-methylallyl)benzene encompasses several pharmacological properties:

• Anti-inflammatory Effects : Research indicates that compounds with similar structures exhibit significant inhibition of cyclooxygenase (COX) enzymes, particularly COX-2, which plays a crucial role in inflammatory processes. For instance, related compounds have shown IC50 values ranging from 0.04 μmol to 42.1 μmol against COX-2 .
• Antimicrobial Activity : Halogenated aromatic compounds are known for their antimicrobial properties. Studies have demonstrated that derivatives with similar substituents exhibit activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli .

Structure-Activity Relationships (SAR)

The biological activity of 2-Chloro-1,3-difluoro-5-(2-methylallyl)benzene can be influenced by its molecular structure:

Substituent	Effect on Activity
Chlorine (Cl)	Enhances anti-inflammatory properties by increasing lipophilicity.
Fluorine (F)	Increases metabolic stability and bioavailability.
Methylallyl Group	Contributes to enhanced interaction with biological targets due to steric effects.

Case Study 1: Anti-inflammatory Activity

A study investigated the anti-inflammatory potential of various halogenated benzene derivatives in carrageenan-induced paw edema models in rats. Results indicated that compounds with a similar structure to 2-Chloro-1,3-difluoro-5-(2-methylallyl)benzene significantly reduced inflammation markers such as COX-2 and iNOS levels .

Case Study 2: Antimicrobial Efficacy

Another study assessed the antimicrobial properties of structurally related compounds against clinical isolates of methicillin-resistant Staphylococcus aureus (MRSA). The findings revealed that certain derivatives exhibited MIC values as low as 32 μg/mL against MRSA, highlighting the potential application of these compounds in treating resistant infections .